Cas no 889457-15-2 (Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]-)

• Product Name: Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]-
• CAS No: 889457-15-2
• MF: C₁₄H₁₄FN₃O₂S
• MW: 307.34326505661
• CID: 1939089
• PubChem ID: 3111898
• Update Time: 2025-06-13

Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]-
• (E)-2-((4-(phenyldiazenyl)phenyl)amino)ethanesulfonyl fluoride

• Inchi： 1S/C14H14FN3O2S/c15-21(19,20)11-10-16-12-6-8-14(9-7-12)18-17-13-4-2-1-3-5-13/h1-9,16H,10-11H2/b18-17+
• InChI Key： ZCOSYTPMOHUPJC-ISLYRVAYSA-N
• SMILES： C(S(F)(=O)=O)CNC1=CC=C(/N=N/C2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes

Additional information on Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]-

Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- (CAS No. 889457-15-2): A Comprehensive Overview

Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- (CAS No. 889457-15-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, plays a pivotal role in the synthesis of various pharmacologically active molecules. Its unique chemical properties make it a valuable intermediate in the creation of complex drug candidates designed to target specific biological pathways.

The molecular structure of Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- features a sulfonyl fluoride group attached to a phenyl ring that is further substituted with an amino group and a phenylazo moiety. This arrangement contributes to its reactivity and makes it a versatile building block in organic synthesis. The presence of the sulfonyl fluoride group enhances its utility in pharmaceutical applications, as this functional group is known for its ability to participate in nucleophilic substitution reactions, facilitating the introduction of various substituents into the molecular framework.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The compound Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- has been explored in several studies as a key intermediate in the synthesis of molecules with potential applications in treating a range of diseases. Its structural features are particularly attractive for designing drugs that interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have utilized Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- to construct novel kinase inhibitors by incorporating its sulfonyl fluoride moiety into drug-like molecules. These inhibitors are designed to selectively bind to active sites on kinases, thereby modulating their activity and alleviating disease symptoms.

Furthermore, the phenylazo group present in the compound's structure contributes to its ability to engage with biological systems through hydrophobic interactions and π-stacking effects. These interactions are crucial for optimizing drug binding affinity and selectivity. Recent studies have demonstrated that compounds derived from Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- exhibit promising properties as leads for drug discovery programs targeting inflammatory and immunological disorders.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- in accelerating drug development pipelines. Its synthetic versatility allows chemists to modify its structure in numerous ways, enabling the creation of diverse libraries of compounds for high-throughput screening. This approach has led to the identification of several hit compounds that show potential for further optimization into lead candidates.

Advances in synthetic methodologies have also enhanced the accessibility of Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]-, making it more readily available for research purposes. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production processes, reducing costs and improving yields. These innovations are crucial for supporting large-scale drug discovery efforts and ensuring a steady supply of essential intermediates.

The compound's utility extends beyond kinase inhibition; it has also been explored in the development of antimicrobial agents. The unique combination of functional groups in Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- allows for the design of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. As antibiotic resistance continues to pose a significant global health challenge, the search for novel antimicrobial compounds has become more urgent than ever.

In conclusion, Ethanesulfonyl fluoride, 2-[[4-[(1E)-phenylazo]phenyl]amino]- (CAS No. 889457-15-2) represents a significant advancement in pharmaceutical chemistry. Its multifaceted applications in drug discovery underscore its importance as a versatile intermediate for synthesizing biologically active molecules. As research progresses, this compound is expected to continue playing a crucial role in developing next-generation therapeutics that address unmet medical needs across various therapeutic areas.